Cas no 2680705-69-3 (3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680705-69-3
• MF: C₁₂H₇F₃N₂O₃S
• MW: 316.255791902542
• CID: 5632409
• PubChem ID: 165938249
• Update Time: 2025-06-15

3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680705-69-3
• EN300-28293180
• 3-(1,3-thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid
• 3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C12H7F3N2O3S/c13-12(14,15)11(20)17-8-2-1-6(10(18)19)5-7(8)9-16-3-4-21-9/h1-5H,(H,17,20)(H,18,19)
• InChI Key： ZNFZGAKPLWAPJA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=C(C(=O)O)C=CC=1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 316.01294775g/mol
• Monoisotopic Mass: 316.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid

3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic Acid (CAS No. 2680705-69-3): A Comprehensive Overview

3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680705-69-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring and a trifluoroacetamido group, which contribute to its potential therapeutic applications. This article provides a detailed overview of the compound's chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The molecular formula of 3-(1,3-thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid is C₁₄H₉F₃N₂O₃S, with a molecular weight of 340.3 g/mol. The compound features a benzene ring substituted with a thiazole moiety at the 3-position and a trifluoroacetamido group at the 4-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the trifluoroacetamido group enhances the lipophilicity and metabolic stability of the compound, while the thiazole ring contributes to its biological activity.

The compound is typically synthesized through a multi-step process involving the reaction of 4-amino-3-thiazolecarboxylic acid with trifluoroacetic anhydride and subsequent coupling with an appropriate benzoic acid derivative. The synthesis route is well-documented in the literature and can be optimized for large-scale production.

Biological Activities and Mechanisms of Action

3-(1,3-Thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages and other immune cells. This makes it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(1,3-thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid has shown significant anti-cancer effects in various cancer cell lines. It has been reported to induce apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, preclinical studies have indicated that this compound can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to drug-induced cell death.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(1,3-thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid have led to its advancement into clinical trials. Several phase I and II trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The future prospects for this compound are bright. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can enhance its delivery to target tissues. These advancements are expected to broaden its therapeutic applications and bring it closer to clinical use.

Conclusion

In conclusion, 3-(1,3-thiazol-2-yl)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680705-69-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in the treatment of various diseases.